Cas no 2169389-57-3 (2-bromoethyl 1,2,5-oxadiazole-3-carboxylate)

• Product Name: 2-bromoethyl 1,2,5-oxadiazole-3-carboxylate
• CAS No: 2169389-57-3
• MF: C₅H₅BrN₂O₃
• MW: 221.008800268173
• CID: 6493308
• PubChem ID: 165532178
• Update Time: 2024-01-10

2-bromoethyl 1,2,5-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl 1,2,5-oxadiazole-3-carboxylate
• EN300-1572655
• 2169389-57-3

• Inchi： 1S/C5H5BrN2O3/c6-1-2-10-5(9)4-3-7-11-8-4/h3H,1-2H2
• InChI Key： PWCWHLZHBHMWRX-UHFFFAOYSA-N
• SMILES： BrCCOC(C1C=NON=1)=O

Computed Properties

• Exact Mass: 219.94835g/mol
• Monoisotopic Mass: 219.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2Ų